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Compound of Interest

Compound Name: Histidinol

Cat. No.: B1595749 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This guide provides a comprehensive overview of the biochemical properties, structure, and

relevant experimental methodologies for histidinol. The information is intended to support

research, discovery, and development activities involving this important amino alcohol.

Core Biochemical and Physical Properties
Histidinol, a derivative of the amino acid histidine, plays a crucial role as an intermediate in the

biosynthesis of histidine in various organisms and acts as a reversible inhibitor of protein

synthesis.[1] Its biochemical and physical properties are summarized below.

Property Value

Chemical Formula C₆H₁₁N₃O[2][3]

Molecular Weight 141.17 g/mol [2][3]

IUPAC Name
(2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol

(for L-histidinol)[3]

Solubility Water: 50 mg/mL; DMSO: 5 mg/mL[1]

Appearance White to off-white powder
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Structural Information
The structure of histidinol is characterized by a propanol backbone with an amino group at the

second carbon and an imidazole group at the third carbon. The L-isomer, (S)-histidinol, is the

biologically active form.

Identifier Value

SMILES
C1=C(NC=N1)C--INVALID-LINK--N (for L-

histidinol)[3]

InChI Key
ZQISRDCJNBUVMM-YFKPBYRVSA-N (for L-

histidinol)[3]

Acid-Base Properties
Experimentally determined pKa values for histidinol are not readily available in the reviewed

literature. However, the pKa of the imidazole side chain of its parent amino acid, L-histidine, is

approximately 6.0.[4] This value is highly sensitive to the local chemical environment.[5] Given

the structural similarity, the imidazole side chain of histidinol is expected to have a pKa in a

similar range. The other ionizable groups in histidinol are the primary amino group and the

hydroxyl group.

Ionizable Group (in L-Histidine) Approximate pKa Value

α-Carboxyl ~1.8 - 2.2

Imidazole Side Chain ~6.0[4]

α-Amino ~9.2 - 9.3

Biological Role and Signaling Pathways
Histidinol is a key intermediate in the biosynthetic pathway of L-histidine in bacteria, fungi, and

plants.[4] It is produced from L-histidinol phosphate by the enzyme histidinol-phosphate

phosphatase. Subsequently, histidinol is oxidized to L-histidinal and then to L-histidine by the

enzyme histidinol dehydrogenase.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1595749?utm_src=pdf-body
https://www.benchchem.com/product/b1595749?utm_src=pdf-body
https://en.wikipedia.org/wiki/Histidine
https://en.wikipedia.org/wiki/Histidine
https://www.benchchem.com/product/b1595749?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6385126/
http://www.columbia.edu/cu/chemistry/ugrad/hssp/EXP_8.html
https://www.benchchem.com/product/b1595749?utm_src=pdf-body
https://www.benchchem.com/product/b1595749?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6385126/
https://www.benchchem.com/product/b1595749?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6385126/
https://www.benchchem.com/product/b1595749?utm_src=pdf-body
https://www.benchchem.com/product/b1595749?utm_src=pdf-body
https://www.benchchem.com/product/b1595749?utm_src=pdf-body
https://www.benchchem.com/product/b1595749?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6385126/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


L-Histidinol_Phosphate

Histidinol

L-Histidinal L-Histidine
 NAD⁺

Histidinol-phosphate_phosphatase

Histidinol
dehydrogenase

Histidinol
dehydrogenase

Click to download full resolution via product page

Fig. 1: Role of Histidinol in the Histidine Biosynthesis Pathway.

Experimental Protocols
Synthesis of L-Histidinol
An improved method for the synthesis of L-histidinol involves the reduction of monobenzoyl-L-

histidine. While a detailed, step-by-step protocol is not fully available in the provided search

results, the general workflow is as follows:
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Fig. 2: General Workflow for the Synthesis of L-Histidinol.

Purification of L-Histidinol
A specific protocol for the purification of histidinol is not detailed in the provided search results.

However, standard chromatographic techniques such as column chromatography are generally

applicable for the purification of small organic molecules like histidinol.[6][7] The choice of

stationary and mobile phases would depend on the specific impurities present after synthesis.

Quantification of Histidinol by HPLC
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A high-performance liquid chromatography (HPLC) method has been reported for the

determination of histidinol in biological samples.

Column: Mightysil RP-18 GP

Detection: UV

Limit of Detection (LOD): 2.0 µM (S/N ratio, 3:1)

The full chromatographic conditions, including mobile phase composition, flow rate, and

injection volume, were not available in the provided search results. A general workflow for

HPLC analysis is presented below.
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Fig. 3: General Workflow for the Quantification of Histidinol by HPLC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Biochemical
Properties and Structure of Histidinol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595749#biochemical-properties-and-structure-of-
histidinol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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